L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2-propenyl ester

• IUPAC Name: prop-2-enyl (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxyphenyl)propanoate
• InChI: InChI=1S/C27H25NO5/c1-2-15-32-26(30)25(16-18-11-13-19(29)14-12-18)28-27(31)33-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h2-14,24-25,29H,1,15-17H2,(H,28,31)/t25-/m0/s1
• InChI Key: FYICAVFHXYZRAA-VWLOTQADSA-N
• Canonical SMILES: C=CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C=CCOC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C27H25NO5
• Molecular Weight: 443.5 g/mol

Description

• Chemical Structure : The compound consists of a tyrosine derivative with a fluorenylmethoxy carbonyl (Fmoc) protecting group and a propenyl ester functional group .

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the Fmoc protecting group, esterification, and fluorination. Detailed synthetic pathways and reaction conditions are documented in the literature .

Molecular Structure Analysis

The molecular structure of L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2-propenyl ester is characterized by the presence of the tyrosine amino acid backbone, the Fmoc group, and the propenyl ester moiety. The fluorenyl ring contributes to its overall stability and rigidity .

Chemical Reactions Analysis

• Fluorination Reactions : The fluorine atom can react with nucleophiles or electrophiles .

Physical And Chemical Properties Analysis

• Stability : Sensitive to light and moisture .

Mechanism of Action

The precise mechanism of action for L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2-propenyl ester depends on its context. As a tyrosine derivative, it may play a role in protein synthesis, neurotransmitter production, or other cellular processes .

Safety and Hazards

• Safety Note : Confirm product identity and purity; all sales are final .